5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine

• IUPAC Name: 5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine
• InChI: InChI=1S/C10H12BrN3/c11-8-6-12-10(13-7-8)14-9-4-2-1-3-5-9/h1-2,6-7,9H,3-5H2,(H,12,13,14)
• InChI Key: PWCBXIDCNZJTQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)NC2=NC=C(C=N2)Br
• Molecular Formula: C10H12BrN3
• Molecular Weight: 254.13 g/mol

Description

5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine is not fully understood, but it is believed to act through inhibition of specific enzymes or receptors in the body. For example, this compound has been shown to inhibit the activity of certain kinases, which play a crucial role in various cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine is its potential as a drug candidate for various diseases. This compound has also been shown to have a relatively low toxicity profile, making it a suitable candidate for further development. However, one of the limitations of this compound is its relatively complex synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for research on 5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine. One of the primary areas of research is the development of more efficient synthesis methods that can produce this compound in larger quantities. Another area of research is the elucidation of the compound's mechanism of action, which may help in the development of more effective drug candidates. Additionally, further research is needed to understand the potential applications of this compound in the field of agriculture as a pesticide or herbicide.

Synthesis Methods

The synthesis of 5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine involves a multi-step process that requires specific reagents and conditions. The first step involves the reaction of cyclohex-3-en-1-ol with 2,4-dichloro-5-bromopyrimidine in the presence of a base to form 5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-ol. The second step involves the reaction of the intermediate product with a suitable amine in the presence of a base to form 5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine. The final product is then purified using various techniques such as column chromatography, recrystallization, or distillation.

Scientific Research Applications

5-bromo-N-cyclohex-3-en-1-ylpyrimidin-2-amine has been extensively studied for its potential applications in various fields. One of the primary applications of this compound is in medicinal chemistry, where it has been studied as a potential drug candidate for various diseases such as cancer, inflammation, and neurological disorders. This compound has also been studied for its potential application in the field of agriculture as a pesticide or herbicide.